Cas no 1049607-15-9 (tert-butyl N-(5-aminonorpinan-1-yl)carbamate)

• Product Name: tert-butyl N-(5-aminonorpinan-1-yl)carbamate
• CAS No: 1049607-15-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4569661
• PubChem ID: 25324817
• Update Time: 2024-11-04

tert-butyl N-(5-aminonorpinan-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-aminobicyclo[3.1.1]heptan-1-yl}carbamate
• Carbamic acid,N-(5-aminobicyclo[3.1.1]hept-1-yl)-, 1,1-dimethylethyl ester
• 1,1-DimethylethylN-(5-aminobicyclo[3.1.1]hept-1-yl)carbamate
• tert-butyl N-(5-aminonorpinan-1-yl)carbamate
• AKOS025148551
• DTXSID701180274
• EN300-61211
• tert-butyl N-[(1r,5r)-5-aminobicyclo[3.1.1]heptan-1-yl]carbamate
• F89281
• EN300-10826189
• tert-butylN-{5-aminobicyclo[3.1.1]heptan-1-yl}carbamate
• 1,1-Dimethylethyl N-(5-aminobicyclo[3.1.1]hept-1-yl)carbamate
• TERT-BUTYL N-(5-AMINOBICYCLO[3.1.1]HEPTAN-1-YL)CARBAMATE
• tert-butyl N-(5-amino-1-bicyclo[3.1.1]heptanyl)carbamate
• 1049607-15-9

• Inchi： 1S/C12H22N2O2/c1-10(2,3)16-9(15)14-12-6-4-5-11(13,7-12)8-12/h4-8,13H2,1-3H3,(H,14,15)
• InChI Key： CXZHLLYWULEMRB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC12CC(N)(C1)CCC2

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives